Cas no 1599479-33-0 (tert-butyl 3-formyl-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-butyl 3-formyl-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 1599479-33-0
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 2156567
• PubChem ID: 117886823
• Update Time: 2025-08-05

tert-butyl 3-formyl-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• :Tert-butyl2-formyl-8-azaspiro[4.5]decane-8-carboxylate
• 8-Azaspiro[4.5]decane-8-carboxylic acid, 2-formyl-, 1,1-dimethylethyl ester
• tert-butyl 3-formyl-8-azaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C15H25NO3/c1-14(2,3)19-13(18)16-8-6-15(7-9-16)5-4-12(10-15)11-17/h11-12H,4-10H2,1-3H3
• InChI Key： AXNQHZRHIOTEGL-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)CC2)CCC1C=O

Computed Properties

• Exact Mass: 267.18344366g/mol
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 3-formyl-8-azaspiro[4.5]decane-8-carboxylate

Introduction to tert-butyl 3-formyl-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 1599479-33-0)

tert-butyl 3-formyl-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 1599479-33-0) is a versatile compound with significant potential in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique spirocyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of tert-butyl 3-formyl-8-azaspiro[4.5]decane-8-carboxylate is composed of a spirocyclic framework with an azaspiro[4.5]decane core and a tert-butyl ester group attached to the carboxylic acid moiety. The presence of the formyl group at the C3 position adds reactivity and versatility to the molecule, making it an attractive starting material for various synthetic transformations.

In terms of physical properties, tert-butyl 3-formyl-8-azaspiro[4.5]decane-8-carboxylate is typically a solid at room temperature with a molecular weight of approximately 267.36 g/mol. Its solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO) makes it suitable for use in a wide range of chemical reactions and purification techniques.

The synthesis of tert-butyl 3-formyl-8-azaspiro[4.5]decane-8-carboxylate can be achieved through several methods, each offering different advantages depending on the desired scale and purity requirements. One common approach involves the condensation of an appropriate azaspirocycle precursor with a formylating agent, followed by esterification with tert-butanol. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthetic routes, reducing the overall cost and environmental impact of production.

In the context of medicinal chemistry, tert-butyl 3-formyl-8-azaspiro[4.5]decane-8-carboxylate has shown promise as a key intermediate in the synthesis of bioactive compounds. Its spirocyclic structure provides a rigid scaffold that can be functionalized to target specific biological pathways or receptors. For instance, derivatives of this compound have been explored for their potential as inhibitors of protein-protein interactions (PPIs), which are critical in various disease processes such as cancer and neurodegenerative disorders.

Recent studies have also highlighted the role of spirocyclic compounds like tert-butyl 3-formyl-8-azaspiro[4.5]decane-8-carboxylate in modulating G protein-coupled receptors (GPCRs). These receptors are important therapeutic targets for a wide range of conditions, including cardiovascular diseases, metabolic disorders, and psychiatric disorders. The ability to fine-tune the pharmacological properties of these compounds through structural modifications opens up new avenues for drug discovery.

Beyond its applications in medicinal chemistry, tert-butyl 3-formyl-8-azaspiro[4.5]decane-8-carboxylate has also found use in materials science and polymer chemistry. The rigid spirocyclic core can impart unique mechanical and thermal properties to polymers, making it a valuable building block for the development of advanced materials with tailored functionalities.

In conclusion, tert-butyl 3-formyl-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 1599479-33-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development in areas such as drug discovery, materials science, and organic synthesis. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.